4-(2,4-Difluorophenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(2,4-difluorophenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H8F2O2/c14-10-2-3-11(12(15)6-10)8-1-4-13(17)9(5-8)7-16/h1-7,17H
• InChI Key: QPNOPMDDTQEIIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C=O)O
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID40618289
• Molecular Weight: 234.20 g/mol
• CAS RN: 114937-29-0

Description

4-(2,4-Difluorophenyl)-2-formylphenol, 95% (4-2,4-DFPF), is a phenol derivative that has been studied for its potential applications in scientific research. It is a colorless to pale yellow solid with a molecular weight of 252.18 g/mol and a melting point of 82-84°C. 4-2,4-DFPF has been found to be an effective inhibitor of the enzyme cytochrome P450 2A6 (CYP2A6) and has been used in experiments to study the role of this enzyme in drug metabolism.

Mechanism of Action

The mechanism of action of 4-(2,4-Difluorophenyl)-2-formylphenol, 95% is not fully understood. It is believed that 4-(2,4-Difluorophenyl)-2-formylphenol, 95% binds to the active site of the enzyme cytochrome P450 2A6 (CYP2A6), which prevents the enzyme from binding to its substrate. This inhibits the enzyme’s activity and results in the inhibition of drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Difluorophenyl)-2-formylphenol, 95% are not fully understood. However, studies have shown that it can inhibit the activity of the enzyme cytochrome P450 2A6 (CYP2A6). This can lead to an increase in the levels of drugs in the body, which can have both beneficial and adverse effects. For example, the increased levels of drugs can lead to increased effectiveness of the drugs, but can also lead to an increased risk of side effects.

Advantages and Limitations for Lab Experiments

4-(2,4-Difluorophenyl)-2-formylphenol, 95% has a number of advantages and limitations for use in laboratory experiments. The main advantage is its ability to inhibit the activity of the enzyme cytochrome P450 2A6 (CYP2A6). This makes it a useful tool for studying the role of this enzyme in drug metabolism. However, 4-(2,4-Difluorophenyl)-2-formylphenol, 95% is not without its limitations. It is a relatively unstable compound, and its inhibitory effect is not very strong. In addition, it is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

In the future, 4-(2,4-Difluorophenyl)-2-formylphenol, 95% may be used in a variety of applications. For example, it may be used to study the role of CYP2A6 in drug metabolism and the effects of drugs on the liver. In addition, it may be used to study the metabolism of nicotine and other drugs. Further research may also be conducted to investigate the biochemical and physiological effects of 4-(2,4-Difluorophenyl)-2-formylphenol, 95%, as well as its potential therapeutic applications. Finally, it may be possible to develop more stable and water-soluble derivatives of 4-(2,4-Difluorophenyl)-2-formylphenol, 95% for use in laboratory experiments.

Synthesis Methods

4-(2,4-Difluorophenyl)-2-formylphenol, 95% can be synthesized from the reaction of 2,4-difluorophenol with formaldehyde in the presence of an acid catalyst. The reaction proceeds in two steps: first, the formation of the Schiff base, followed by the dehydration of the Schiff base to form the desired product. The reaction is carried out in a solvent such as ethanol, and the yield of the product can be increased by using an excess of formaldehyde.

Scientific Research Applications

4-(2,4-Difluorophenyl)-2-formylphenol, 95% has been used in a number of scientific research applications. In particular, it has been used to study the role of the enzyme cytochrome P450 2A6 (CYP2A6) in drug metabolism. 4-(2,4-Difluorophenyl)-2-formylphenol, 95% has been found to be an effective inhibitor of CYP2A6, and its inhibitory effect has been used to study the effect of drugs on the enzyme. In addition, 4-(2,4-Difluorophenyl)-2-formylphenol, 95% has been used in studies of the metabolism of nicotine and other drugs, as well as in studies of the effects of drugs on the liver.